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Compound of Interest

Compound Name:
6-Bromo-N'-hydroxypyridine-3-

carboximidamide

Cat. No.: B13262770

Get Quote

Abstract & Physicochemical Profile
6-Bromo-N'-hydroxypyridine-3-carboximidamide is a functionalized pyridine derivative

characterized by an amidoxime group (

) at the C3 position and a bromine atom at the C6 position. Amidoximes are frequently utilized
in medicinal chemistry as prodrugs for amidines (to improve oral bioavailability) or as metal-
chelating pharmacophores (e.g., in IDO1 or metalloenzyme inhibitors).

Effective use in cell culture requires overcoming the compound's moderate lipophilicity and

ensuring the stability of the amidoxime moiety, which is sensitive to hydrolysis and enzymatic

reduction.
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Property Value Notes

Molecular Formula

Molecular Weight ~216.04 g/mol
Use exact batch MW for

calculations.

Solubility (Water) Low (< 1 mg/mL)
Poor solubility in neutral

aqueous buffers.

Solubility (DMSO) High (> 50 mM) Recommended vehicle.

LogP (Predicted) ~1.2 - 1.8
Moderately lipophilic; cell

permeable.

pKa (Amidoxime) ~4.5 (protonated) / ~11 (acidic)
Amphoteric nature; stable at

physiological pH.

Critical Solubilization Protocol
Principle: The compound is dissolved in anhydrous Dimethyl Sulfoxide (DMSO) to create a

high-concentration Master Stock. This stock is sterilized and aliquoted to prevent freeze-thaw

degradation.

Reagents & Equipment
Compound: 6-Bromo-N'-hydroxypyridine-3-carboximidamide (solid powder).

Vehicle: DMSO, Cell Culture Grade (≥99.9%, sterile filtered).

Filtration: 0.22 µm PTFE or Nylon syringe filter (Do not use Cellulose Acetate).

Vials: Amber glass or polypropylene cryovials (DMSO resistant).

Step-by-Step Procedure
Step 1: Master Stock Preparation (50 mM)

Calculate: Determine the mass required for a 50 mM stock.
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Formula:

Example: To prepare 1 mL of 50 mM stock:

.

Weigh: Accurately weigh the powder into a sterile microcentrifuge tube.

Solubilize: Add the calculated volume of sterile DMSO.

Technique: Pipette DMSO directly onto the powder. Vortex vigorously for 30-60 seconds.

Check: Inspect visually.[1] If particles persist, sonicate in a water bath at room temperature

for 5 minutes. Avoid heating >37°C to prevent amidoxime degradation.

Step 2: Sterilization & QC

Filter: Although cell culture grade DMSO is sterile, the powder is not. Filter the stock solution

through a 0.22 µm PTFE syringe filter into a fresh, sterile vial.

Note: Pre-wet the filter with 50 µL DMSO to minimize hold-up volume loss.

Visual QC: Ensure the filtrate is crystal clear. Any turbidity suggests precipitation or filter

failure.

Step 3: Storage

Aliquot: Dispense into small volumes (e.g., 20-50 µL) to match single-experiment usage.

Preserve: Store at -20°C (short term < 1 month) or -80°C (long term).

Critical: Protect from light and moisture. Amidoximes can hydrolyze to amides or degrade

to nitriles under harsh conditions.

Cell Culture Application (Dilution Logic)
Direct spiking of DMSO stocks into media can cause precipitation. A "step-down" dilution

strategy is required to ensure the compound remains in solution during the transition from

organic solvent to aqueous media.
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Dilution Workflow
Intermediate Dilution (100x): Dilute the 50 mM Master Stock into media or PBS to create a

10x or 100x working solution immediately before treating cells.

Final Treatment: Add the intermediate solution to the cell culture wells.

Vehicle Control: Treat control wells with DMSO matched to the highest concentration used

(typically < 0.5% v/v).

Visualization: Solubilization & Dilution Workflow
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Figure 1: Workflow for preparing stable stock solutions and treating cells.
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Issue Probable Cause Solution

Precipitation in Media
"Crash-out" effect due to rapid

polarity change.

Do not add 100% DMSO stock

directly to the well. Prepare a

10x intermediate in media, mix

well, then add to cells.

Cytotoxicity (Non-specific) High DMSO concentration.

Ensure final DMSO

concentration is ≤ 0.1% for

sensitive lines (primary cells)

or ≤ 0.5% for robust lines (e.g.,

HeLa, HEK293).

Loss of Potency
Amidoxime hydrolysis or

reduction.

Freshly prepare working

dilutions. Do not store diluted

compound in media > 24

hours.

Color Change
Oxidation of the pyridine ring

or N-oxide formation.

Discard stock if it turns dark

yellow/brown. Check storage

seal.

Biological Context (Mechanism of Action)[2][3]
While the specific pharmacology of 6-Bromo-N'-hydroxypyridine-3-carboximidamide
depends on the assay, the amidoxime motif is mechanistically significant.

Prodrug Activation: Intracellular reductases (e.g., mARC complex) can reduce the

amidoxime to an amidine ($ -C(=NH)NH_2 $), which is often the active DNA/RNA binder or

protease inhibitor.

Metal Chelation: The N-hydroxy group allows bidentate chelation of metalloenzymes (e.g.,

Zinc or Iron in IDO1/TDO2 pathways).

Visualization: Potential Metabolic Fate
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Alternative Direct Action
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Figure 2: Biological activation pathway. Amidoximes often act as prodrugs reduced by the

mitochondrial Amidoxime Reducing Component (mARC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. N-hydroxy-6-methyl-3-Pyridinecarboximidamide|CAS 468068-25-9 [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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